Cas no 2138559-52-9 (N,3-dimethyl-4-propylcyclohexan-1-amine)
N,3-dimethyl-4-propylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2138559-52-9
- N,3-dimethyl-4-propylcyclohexan-1-amine
- EN300-1158397
-
- Inchi: 1S/C11H23N/c1-4-5-10-6-7-11(12-3)8-9(10)2/h9-12H,4-8H2,1-3H3
- InChI Key: OTSQYFMTHNVBOL-UHFFFAOYSA-N
- SMILES: N(C)C1CCC(CCC)C(C)C1
Computed Properties
- Exact Mass: 169.183049738g/mol
- Monoisotopic Mass: 169.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12Ų
N,3-dimethyl-4-propylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1158397-0.05g |
N,3-dimethyl-4-propylcyclohexan-1-amine |
2138559-52-9 | 0.05g |
$912.0 | 2023-05-23 | ||
| Enamine | EN300-1158397-0.1g |
N,3-dimethyl-4-propylcyclohexan-1-amine |
2138559-52-9 | 0.1g |
$956.0 | 2023-05-23 | ||
| Enamine | EN300-1158397-0.25g |
N,3-dimethyl-4-propylcyclohexan-1-amine |
2138559-52-9 | 0.25g |
$999.0 | 2023-05-23 | ||
| Enamine | EN300-1158397-0.5g |
N,3-dimethyl-4-propylcyclohexan-1-amine |
2138559-52-9 | 0.5g |
$1043.0 | 2023-05-23 | ||
| Enamine | EN300-1158397-1.0g |
N,3-dimethyl-4-propylcyclohexan-1-amine |
2138559-52-9 | 1g |
$1086.0 | 2023-05-23 | ||
| Enamine | EN300-1158397-2.5g |
N,3-dimethyl-4-propylcyclohexan-1-amine |
2138559-52-9 | 2.5g |
$2127.0 | 2023-05-23 | ||
| Enamine | EN300-1158397-5.0g |
N,3-dimethyl-4-propylcyclohexan-1-amine |
2138559-52-9 | 5g |
$3147.0 | 2023-05-23 | ||
| Enamine | EN300-1158397-10.0g |
N,3-dimethyl-4-propylcyclohexan-1-amine |
2138559-52-9 | 10g |
$4667.0 | 2023-05-23 |
N,3-dimethyl-4-propylcyclohexan-1-amine Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on N,3-dimethyl-4-propylcyclohexan-1-amine
Introduction to N,3-dimethyl-4-propylcyclohexan-1-amine (CAS No. 2138559-52-9)
N,3-dimethyl-4-propylcyclohexan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2138559-52-9, this molecule represents a unique structural framework that combines a cyclohexane ring with multiple alkyl substituents, making it a subject of interest for its potential applications in drug discovery and material science. The presence of both methyl and propyl groups introduces steric and electronic variations that can influence its reactivity and biological activity, making it a valuable candidate for further investigation.
The synthesis of N,3-dimethyl-4-propylcyclohexan-1-amine involves intricate organic transformations, including alkylation, reduction, and cyclization steps. These synthetic pathways are critical in ensuring high yield and purity, which are essential for pharmaceutical applications. Recent advancements in catalytic methods have enabled more efficient and sustainable production processes, aligning with the growing emphasis on green chemistry principles in the pharmaceutical industry.
One of the most compelling aspects of N,3-dimethyl-4-propylcyclohexan-1-amine is its structural versatility. The cyclohexane core provides a rigid scaffold that can be modified to achieve specific biological targets. For instance, modifications at the 1-amino position and the 3-methyl group can alter the compound's interaction with biological receptors, potentially leading to novel therapeutic effects. This flexibility has made it a focal point in research aimed at developing new pharmacophores for treating various diseases.
In recent years, computational chemistry has played a pivotal role in understanding the properties of N,3-dimethyl-4-propylcyclohexan-1-amine. Molecular modeling techniques have allowed researchers to predict its binding affinity to target proteins and enzymes, providing insights into its mechanism of action. These predictions are often validated through experimental studies, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound.
The pharmacological potential of N,3-dimethyl-4-propylcyclohexan-1-amine has been explored in several preclinical studies. Researchers have investigated its interactions with neurotransmitter receptors, particularly those involved in pain signaling and central nervous system (CNS) disorders. Initial findings suggest that this compound may exhibit analgesic properties by modulating the activity of certain receptor subtypes. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as an intermediate in the synthesis of more complex drug candidates.
Another area of interest is the compound's role in material science. The unique combination of alkyl groups in N,3-dimethyl-4-propylcyclohexan-1-amine makes it a promising candidate for developing novel polymers and coatings with enhanced mechanical properties. Researchers have explored its incorporation into polymer matrices to improve thermal stability and mechanical strength. These applications highlight the broader utility of this compound beyond traditional pharmaceuticals.
The environmental impact of synthesizing N,3-dimethyl-4-propylcyclohexan-1-amine is also a critical consideration. Modern synthetic strategies emphasize minimizing waste and using renewable feedstocks to reduce the ecological footprint. Techniques such as flow chemistry and biocatalysis have been adapted to streamline the production process while adhering to sustainable practices. These approaches not only enhance efficiency but also align with global initiatives aimed at reducing chemical waste.
Future research directions for N,3-dimethyl-4-propylcyclohexan-1-amine include exploring its derivatives and analogs to identify more potent bioactive compounds. By systematically modifying its structural features, scientists can optimize its pharmacological properties for specific therapeutic applications. Additionally, investigating its interactions with other biological targets may uncover new therapeutic avenues that were previously unexplored.
The integration of artificial intelligence (AI) into drug discovery has revolutionized the way researchers approach compound design. AI algorithms can predict the binding affinity of N,3-dimethyl-4-propylcyclohexan-1-amine to various targets with remarkable accuracy, significantly reducing the time required for hit identification. This synergy between computational methods and experimental validation has accelerated the development pipeline for new drugs.
In conclusion, N,3-dimethyl-4-propylcyclohexan-1-amine (CAS No.2138559-52-9) represents a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features offer opportunities for developing novel therapeutics and advanced materials. As research continues to evolve, this compound is likely to play an increasingly important role in addressing global challenges in healthcare and sustainability.
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